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Compound of Interest

Compound Name: Caffeic acid phenethyl ester

Cat. No.: B024712 Get Quote

Safe Handling and Disposal of Caffeic Acid
Phenethyl Ester (CAPE)
IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential safety protocols and logistical plans for handling Caffeic acid
phenethyl ester (CAPE) in a laboratory setting. The information is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
Caffeic acid phenethyl ester is classified with specific hazards that necessitate the use of

appropriate personal protective equipment. It is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3][4]

Table 1: Hazard Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b024712?utm_src=pdf-interest
https://www.benchchem.com/product/b024712?utm_src=pdf-body
https://www.benchchem.com/product/b024712?utm_src=pdf-body
https://www.benchchem.com/product/b024712?utm_src=pdf-body
https://www.benchchem.com/product/b024712?utm_src=pdf-body
https://www.benchchem.com/product/b024712?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5465-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU4MzF8YXBwbGljYXRpb24vcGRmfGFHSTVMMmcxTkM4NU1UZ3hNams1T1RZMU9UZ3lMMU5FUWw4MU5EWTFYMEZWWDBWT0xuQmtaZ3w4N2QzODYwNWVjNDA3MGEyYjFlM2YzMDM3MTM4YmQ4MDZmZTJkYzk3N2E2Yjk2ZjQ4NTE5MzJkNTMzODIwZjEy
https://cdn.caymanchem.com/cdn/msds/70750m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0274/Caffeic-acid-phenethyl-ester-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-5465-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5MTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcxTUM4NU1UZ3hNams1T0RNME9URXdMMU5FUWw4MU5EWTFYMGRDWDBWT0xuQmtaZ3xlMGJlNzA5MGM4Y2RiZjkxNTE0NDI5NzUwZTZhZWVhNTIyNGQ2NWRiNmYyMmI0ZmIwMzM0ZWUzYWI1MmRlNzYx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure

(Category 3)

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part PPE Recommendation Rationale

Eyes/Face
Safety goggles with side-

shields or a face shield.[3]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hands
Protective gloves (e.g., nitrile

rubber).

To prevent skin contact which

causes irritation.[1][2][3]

Body
Impervious laboratory coat or

clothing.[3]

To protect skin from accidental

exposure.

Respiratory

Use only in a well-ventilated

area or under a fume hood.[3]

[5] A suitable respirator may be

necessary if ventilation is

inadequate.

To avoid inhalation of dust

which may cause respiratory

tract irritation.[1][2]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that an accessible safety shower and eye wash station

are available.[3]

Engineering Controls: Always handle Caffeic acid phenethyl ester in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[3][5]
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Donning PPE: Put on all required PPE as specified in Table 2, ensuring gloves and eye

protection are correctly fitted.

Weighing/Transfer: When weighing or transferring the solid compound, avoid creating dust.

Use appropriate tools (e.g., spatulas). Grounding and bonding containers and receiving

equipment can prevent static discharge.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[2][5] Do not eat, drink, or smoke in the work area.[5] Remove contaminated clothing

before entering eating areas.[5]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place.[2]

Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, seek medical advice.[1]

Skin Contact

Take off contaminated clothing immediately.[1]

Rinse the affected skin area with plenty of water

and soap.[5] If skin irritation occurs, consult a

physician.[1]

Eye Contact

Immediately rinse cautiously with clean, fresh

water for at least 10 minutes, holding the eyelids

apart.[1][3] Remove contact lenses if present

and easy to do.[3] If eye irritation persists,

consult an ophthalmologist.[1]

Ingestion

Rinse mouth with water (only if the person is

conscious).[5] Call a doctor if you feel unwell.[1]

Do NOT induce vomiting.[5]
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Spill and Disposal Plan
Spill Containment: In case of a spill, ensure adequate ventilation and wear full PPE.[3] Avoid

breathing in dust or vapors.[3] Prevent the substance from entering drains or water courses.

[3][5]

Clean-up: For solid spills, carefully sweep or scoop up the material and place it into an

appropriate, labeled container for disposal.[5] For solutions, absorb the spill with an inert,

finely-powdered liquid-binding material (e.g., diatomite, universal binders).[3] Decontaminate

surfaces by scrubbing with alcohol.[3]

Waste Disposal: Caffeic acid phenethyl ester and its container must be disposed of as

hazardous waste.[4] Do not dispose of it with household garbage or allow it to reach the

sewage system.[2][6] All disposal activities must be in accordance with local, regional, and

national regulations.[4]

Contaminated Packaging: Handle contaminated packaging in the same way as the

substance itself.[5] Only approved waste containers should be used.[5]

Signaling Pathways and Experimental Protocols
Caffeic acid phenethyl ester is known to modulate several key cellular signaling pathways,

making it a subject of interest in drug development. Its primary mechanisms of action include

the inhibition of NF-κB and Akt signaling and the modulation of Wnt signaling.[7][8][9]

Visualization of CAPE-Modulated Signaling Pathways
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Diagram 1: CAPE Inhibition of NF-κB Signaling Pathway
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Diagram 2: CAPE Modulation of Wnt Signaling in Cancer Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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